N'-(4-methylphenyl)sulfonyl-N-morpholin-4-ylmethanimidamide

• IUPAC Name: N'-(4-methylphenyl)sulfonyl-N-morpholin-4-ylmethanimidamide
• InChI: InChI=1S/C12H17N3O3S/c1-11-2-4-12(5-3-11)19(16,17)14-10-13-15-6-8-18-9-7-15/h2-5,10H,6-9H2,1H3,(H,13,14)
• InChI Key: KLUOTLNTXSXVGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=CNN2CCOCC2
• Molecular Formula: C12H17N3O3S
• Molecular Weight: 283.35 g/mol

Description

N'-(4-methylphenyl)sulfonyl-N-morpholin-4-ylmethanimidamide is a chemical compound that has garnered significant attention in scientific research due to its potential biological activity and various applications. This compound is characterized by its unique molecular structure, which includes a morpholine ring and a p-toluenesulfonyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N'-(4-methylphenyl)sulfonyl-N-morpholin-4-ylmethanimidamide typically involves the reaction of morpholine with 4-methylbenzenesulfonyl chloride under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions, and the temperature is carefully regulated to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using specialized equipment to handle the reagents and control the reaction conditions. The process may also include purification steps to isolate the final product and ensure its purity.

Chemical Reactions Analysis

Types of Reactions: N'-(4-methylphenyl)sulfonyl-N-morpholin-4-ylmethanimidamide can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate may be used.

• Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride can be employed.

• Substitution: Nucleophilic substitution reactions can be facilitated using strong nucleophiles in the presence of a suitable solvent.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

N'-(4-methylphenyl)sulfonyl-N-morpholin-4-ylmethanimidamide has a wide range of applications in scientific research, including:

• Chemistry: It can be used as a reagent in organic synthesis and as a building block for more complex molecules.

• Biology: The compound has shown potential biological activity, making it useful in studying biological processes and developing new drugs.

• Medicine: It may have therapeutic applications, particularly in the development of new treatments for various diseases.

• Industry: Its unique properties make it valuable in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which N'-(4-methylphenyl)sulfonyl-N-morpholin-4-ylmethanimidamide exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to the modulation of biological processes. The exact mechanism can vary depending on the specific application and the biological system involved.

Comparison with Similar Compounds

• N-methyl-N-(4-methylphenyl)sulfonyl-formamide

• N-formyl-N-methyl-p-toluenesulphonamide

This comprehensive overview highlights the significance of N'-(4-methylphenyl)sulfonyl-N-morpholin-4-ylmethanimidamide in scientific research and its potential applications across various fields. Its unique properties and versatile reactivity make it a valuable compound for further exploration and development.